4-Cyclopropoxy-5-sulfamoylnicotinic acid

• Molecular Formula: C9H10N2O5S
• Molecular Weight: 258.25 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-sulfamoylpyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10N2O5S/c10-17(14,15)7-4-11-3-6(9(12)13)8(7)16-5-1-2-5/h3-5H,1-2H2,(H,12,13)(H2,10,14,15)
• InChI Key: HNRRMMZODLYWAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C(=O)O)S(=O)(=O)N

Description

4-Cyclopropoxy-5-sulfamoylnicotinic acid is a chemical compound with the molecular formula C9H10N2O5S and a molecular weight of 258.25 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a sulfamoyl group, and a nicotinic acid moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Specific synthetic routes and reaction conditions may vary, but common methods include the use of organometallic reagents and electrophilic trapping . Industrial production methods often involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

4-Cyclopropoxy-5-sulfamoylnicotinic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

Scientific Research Applications

4-Cyclopropoxy-5-sulfamoylnicotinic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-sulfamoylnicotinic acid involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes or proteins, thereby affecting various biochemical processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

4-Cyclopropoxy-5-sulfamoylnicotinic acid can be compared with other similar compounds, such as:

Nicotinic acid derivatives: These compounds share the nicotinic acid moiety but differ in their substituents.

Cyclopropoxy derivatives: These compounds share the cyclopropoxy group but differ in their other functional groups.

Sulfamoyl derivatives: These compounds share the sulfamoyl group but differ in their other functional groups. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.